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Compound of Interest

Compound Name: 3-Methylthiophene-2-sulfonamide

CAS No.: 81417-51-8

Cat. No.: B1330631

Get Quote

Executive Summary & Structural Context[4][5]
This guide provides a comprehensive spectroscopic analysis of 3-Methylthiophene-2-
sulfonamide, a critical heterocyclic building block in medicinal chemistry. Often utilized as a

fragment in the development of sulfonamide-based carbonic anhydrase inhibitors and

antimicrobial agents, its accurate characterization is essential for validating synthetic pathways.

The molecule consists of a thiophene ring substituted at the 3-position with a methyl group and

at the 2-position with a sulfonamide moiety (

). The proximity of the methyl group to the sulfonyl center influences both the steric
environment and the electronic shielding of adjacent protons, creating distinct spectral
signatures.
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Property Data

IUPAC Name 3-Methylthiophene-2-sulfonamide

CAS Number 81417-51-8

Molecular Formula

Molecular Weight 177.24 g/mol

Appearance Crystalline Solid (White to off-white)

Solubility
Soluble in DMSO, Methanol, Acetone; sparingly

soluble in Water

Experimental Methodology
To ensure reproducibility and data integrity, the following protocols are recommended for

sample preparation. These methods minimize solvent effects and exchange broadening that

can obscure key signals.

Nuclear Magnetic Resonance (NMR) Preparation
Solvent Selection: Dimethyl sulfoxide-

(DMSO-

) is the gold standard for sulfonamides. It prevents rapid proton exchange of the amide (

) protons, allowing them to appear as a distinct, quantifiable signal rather than a broadened
hump often seen in

.

Concentration: Prepare a 10-15 mg sample in 0.6 mL of solvent.

Reference: Calibrate to residual DMSO pentet at

2.50 ppm (

) and
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39.5 ppm (

).

Infrared Spectroscopy (FT-IR)
Technique: Attenuated Total Reflectance (ATR) is preferred for solid samples to avoid KBr

pellet moisture contamination.

Resolution: 4 cm

with 16 scans minimum.

Mass Spectrometry (MS)
Ionization: Electrospray Ionization (ESI) in Positive (+) or Negative (-) mode.

Mobile Phase: Acetonitrile/Water + 0.1% Formic Acid.

Spectroscopic Data Analysis[9][11][12]
Proton NMR ( NMR)
The

NMR spectrum is characterized by the coupling of the two aromatic protons on the thiophene
ring and the distinct singlet of the methyl group.

Table 1:

NMR Assignments (400 MHz, DMSO-

)
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Shift (

, ppm)
Multiplicity Integral

Coupling (

, Hz)
Assignment

Mechanistic
Insight

7.55 - 7.65 Doublet (d) 1H H-5

Deshielded

by the

electron-

withdrawing

sulfonyl

group and

heteroatom

(S).

7.20 - 7.80
Broad Singlet

(br s)
2H -

Labile

protons.

Chemical

shift varies

with

concentration

and water

content.

6.95 - 7.05 Doublet (d) 1H H-4

Shielded

relative to H-

5; couples

with H-5.

2.40 - 2.55 Singlet (s) 3H -

Methyl group

at C-3. May

overlap

slightly with

residual

DMSO peak.
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Analyst Note: The coupling constant of ~5.0 Hz is diagnostic for 2,3-disubstituted thiophenes

(coupling between H4 and H5). If the substitution were 2,5-, the coupling would be smaller (~3-4

Hz) or absent.

Carbon NMR ( NMR)
The

spectrum confirms the thiophene backbone. The ipso-carbon attached to the sulfonyl group is
significantly deshielded.

Table 2:

NMR Assignments (100 MHz, DMSO-

)

Shift (

, ppm)
Carbon Type Assignment

~138 - 142 Quaternary (C-S) C-2 (Ipso to Sulfonyl)

~135 - 138 Quaternary C-3 (Ipso to Methyl)

~130 - 132 Methine (CH) C-5

~125 - 128 Methine (CH) C-4

~15.0 - 16.0
Methyl (

)

Infrared Spectroscopy (FT-IR)
The IR spectrum is dominated by the vibrational modes of the sulfonamide group.
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Table 3: Key IR Absorption Bands

Wavenumber (

)
Vibration Mode Functional Group

3350, 3260
Stretching (

)

Primary Amine (

)

3100
Stretching (

)
Aromatic C-H (Thiophene)

1340 - 1360 Asymmetric Stretch
Sulfonyl (

)

1150 - 1170 Symmetric Stretch
Sulfonyl (

)

~1450, 600-800 Ring Breathing/Deformation Thiophene Ring

Mass Spectrometry (MS)
The mass spectrum provides confirmation of the molecular weight and structural connectivity

through fragmentation.

Molecular Ion:

177

(Electron Impact) or 178

(ESI).

Isotopic Pattern: A small

peak (~4-5% of base) is observed due to the

isotope (natural abundance ~4.2%).
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Fragmentation Pathway (EI/ESI):

Molecular Ion (

177): Intact molecule.

Loss of Amine (

161): Cleavage of

bond

.

Desulfonylation (

97): Loss of

group, generating the 3-methylthiophene cation (Base Peak in many ionization modes).

Logical Visualization: Fragmentation Pathway[13]
The following diagram illustrates the primary fragmentation logic used to validate the structure

in Mass Spectrometry.

Molecular Ion
[M]+ m/z 177

Fragment A
[M - NH2]+

m/z 161
- NH2 (16)

Base Peak
[3-Methylthiophene]+

m/z 97
- SO2NH2 (80)

- SO2 (64)

Neutral Loss
SO2 + NH2

Click to download full resolution via product page

Figure 1: Proposed mass spectrometric fragmentation pathway confirming the 3-

methylthiophene core.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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